Cas no 1214339-00-0 (3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine)

• Product Name: 3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine
• CAS No: 1214339-00-0
• MF: C₁₁H₉IN₂
• MW: 296.107034444809
• CID: 4909337
• Update Time: 2025-09-28

3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-methyl-2-(pyridin-3-yl)pyridine
• 3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine

• Inchi： 1S/C11H9IN2/c1-8-5-10(12)11(14-6-8)9-3-2-4-13-7-9/h2-7H,1H3
• InChI Key： RFWQLFBZCAIGPO-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CN=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 295.98105 g/mol
• Monoisotopic Mass: 295.98105 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8
• Molecular Weight: 296.11

Additional information on 3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine

Comprehensive Overview of 3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine (CAS No. 1214339-00-0)

In the realm of organic chemistry and pharmaceutical research, 3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine (CAS No. 1214339-00-0) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyridine and iodo-substituted structure, is widely utilized in cross-coupling reactions, medicinal chemistry, and material science. Its unique molecular framework makes it a valuable intermediate for synthesizing complex biologically active compounds, aligning with current trends in drug discovery and small-molecule therapeutics.

The compound’s CAS No. 1214339-00-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Researchers often explore its synthetic applications, particularly in Pd-catalyzed reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing aryl-aryl bonds in drug candidates. This aligns with the growing demand for efficient synthetic methodologies in the development of targeted therapies and precision medicine.

From a structural perspective, the presence of both iodine and methyl groups in 3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine offers versatile reactivity. The iodo substituent serves as a handle for further functionalization, while the methyl group enhances lipophilicity, a critical factor in optimizing drug-like properties. Such features are increasingly discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, Excretion) optimization, a hot topic in pharmacokinetics research.

In the context of material science, this compound’s aromatic system and electron-rich pyridine moiety contribute to its potential in designing organic semiconductors and light-emitting diodes (OLEDs). These applications resonate with the surge in interest around sustainable electronics and green chemistry, as industries seek alternatives to traditional silicon-based materials. Searches for pyridine derivatives in optoelectronics have spiked, underscoring the compound’s interdisciplinary appeal.

Another trending angle is the compound’s role in catalysis and ligand design. Its bidentate coordination capability makes it a candidate for constructing metal-organic frameworks (MOFs) or homogeneous catalysts, topics frequently queried in AI-driven chemical databases. The integration of computational chemistry tools to predict its reactivity patterns further enhances its utility, addressing the demand for data-driven molecular design.

Safety and handling of 3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine are also common queries. While it is not classified as a hazardous substance, proper laboratory protocols for air-sensitive compounds are recommended. This aligns with broader discussions on lab safety innovations and automated synthesis platforms, which are gaining traction in high-efficiency research environments.

In summary, 3-Iodo-5-methyl-2-(pyridin-3-yl)pyridine (CAS No. 1214339-00-0) exemplifies the convergence of medicinal chemistry, materials science, and catalysis. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial workflows. As the fields of drug discovery and functional materials evolve, this compound is poised to remain a keystone intermediate in innovative scientific endeavors.